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molecular formula C10H15NO2 B193588 Homoveratrylamine CAS No. 120-20-7

Homoveratrylamine

Cat. No. B193588
CAS RN: 120-20-7
M. Wt: 181.23 g/mol
InChI Key: ANOUKFYBOAKOIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05840981

Procedure details

DE-A-33 38 681 discloses the catalytic hydrogenation of veratryl cyanide with a ten-fold molar excess of methylamine on a nickel catalyst. Homoveratrylamine is obtained as byproduct with more than 3% selectivity and has to be removed by adding benzaldehyde.
Name
veratryl cyanide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methylamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
nickel
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Three
Name
Homoveratrylamine

Identifiers

REACTION_CXSMILES
[CH2:1]([C:12]#[N:13])[C:2]1[CH:11]=[CH:10][C:7]([O:8][CH3:9])=[C:4]([O:5][CH3:6])[CH:3]=1.CN>[Ni]>[CH2:12]([NH2:13])[CH2:1][C:2]1[CH:11]=[CH:10][C:7]([O:8][CH3:9])=[C:4]([O:5][CH3:6])[CH:3]=1

Inputs

Step One
Name
veratryl cyanide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC(OC)=C(OC)C=C1)C#N
Step Two
Name
methylamine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN
Step Three
Name
nickel
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ni]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Homoveratrylamine
Type
product
Smiles
C(CC1=CC(OC)=C(OC)C=C1)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.